N-(3-{[(2-methylphenyl)amino]carbonyl}phenyl)-2-furamide

• IUPAC Name: N-[3-[(2-methylphenyl)carbamoyl]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C19H16N2O3/c1-13-6-2-3-9-16(13)21-18(22)14-7-4-8-15(12-14)20-19(23)17-10-5-11-24-17/h2-12H,1H3,(H,20,23)(H,21,22)
• InChI Key: NCVXRUZMDQBNFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C19H16N2O3
• Molecular Weight: 320.3 g/mol
• Solubility: >48.1 [ug/mL] (The mean of the results at pH 7.4)

Description

The endocannabinoid system (ECS) is a complex signaling system in the human body that regulates various physiological processes such as appetite, pain sensation, mood, and immune function. The ECS comprises of endocannabinoids, their receptors, and enzymes that synthesize and degrade these endocannabinoids. FAAH is one such enzyme that plays a crucial role in the degradation of the endocannabinoid anandamide. MAFP is a potent inhibitor of FAAH and has been extensively used to study the role of anandamide in various physiological processes.

Mechanism of Action

MAFP inhibits the enzyme FAAH, which is responsible for the degradation of anandamide. By inhibiting FAAH, MAFP increases the levels of anandamide in the body, leading to various physiological effects. Anandamide is known to activate the CB1 and CB2 receptors in the N-(3-{[(2-methylphenyl)amino]carbonyl}phenyl)-2-furamide, leading to analgesic, anti-inflammatory, and immunomodulatory effects.
Biochemical and physiological effects:
MAFP has been shown to produce analgesic effects in animal models of pain. It has also been shown to reduce anxiety and depression-like behaviors in animal models. MAFP has been shown to have anti-inflammatory effects in various models of inflammation. It has also been shown to modulate immune function by regulating the activity of immune cells.

Advantages and Limitations for Lab Experiments

MAFP is a potent inhibitor of FAAH and has been extensively used in scientific research to study the endocannabinoid system. It has several advantages such as high potency, selectivity, and stability. However, MAFP has certain limitations such as poor solubility in water and low bioavailability. These limitations can be overcome by using appropriate formulation techniques.

Future Directions

Could include the development of more potent and selective FAAH inhibitors, the investigation of the role of anandamide in various physiological processes, and the development of novel therapeutic agents targeting the endocannabinoid system.

Scientific Research Applications

MAFP is widely used in scientific research to study the endocannabinoid system and its role in various physiological processes. It has been used to investigate the role of anandamide in pain sensation, anxiety, and depression. MAFP has also been used to study the effects of anandamide on immune function and inflammation.